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Introduction: In the landscape of modern synthetic chemistry and drug discovery, the strategic

use of highly functionalized building blocks is paramount. Among these, heteroaromatic

sulfonyl chlorides have emerged as exceptionally versatile reagents. This guide provides a

comprehensive technical overview of 5-Bromopyridine-2-sulfonyl chloride, a key

intermediate whose unique structural features are leveraged in the synthesis of a wide array of

biologically active compounds and advanced materials.[1][2] This document is intended for

researchers, medicinal chemists, and process development scientists, offering in-depth insights

into its properties, synthesis, reactivity, and applications, supported by practical protocols and

safety considerations.

Core Compound Identification and Properties
5-Bromopyridine-2-sulfonyl chloride is a highly reactive, crystalline solid that serves as a

critical precursor in diverse synthetic applications, from pharmaceuticals to agrochemicals.[1]

Its bifunctional nature, featuring a reactive sulfonyl chloride group and a bromine-substituted

pyridine ring, allows for sequential and site-selective modifications.
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A thorough understanding of the compound's physical and chemical properties is essential for

its effective use in synthesis and for ensuring safe handling and storage.

Property Value Source(s)

CAS Number 874959-68-9 [1][3][4]

Molecular Formula C₅H₃BrClNO₂S [1][3][5]

Molecular Weight 256.51 g/mol [1][5]

Appearance White to off-white solid [1][3]

Melting Point 80-83 °C [3]

Boiling Point 301 °C at 760 mmHg [3]

Purity Typically ≥95-99% (by HPLC) [1][3]

Storage Conditions
Store at 0-8 °C or -20°C for

long-term stability
[1][3]

Solubility

Soluble in aprotic organic

solvents such as

Dichloromethane (DCM),

Tetrahydrofuran (THF), and

Acetonitrile (ACN). Reacts with

protic solvents.

Note: A hydrochloride salt of this compound is also commercially available under CAS Number

1150561-80-0.[6][7]

Supplier Information and Indicative Pricing
5-Bromopyridine-2-sulfonyl chloride is available from a range of specialized chemical

suppliers. Pricing is contingent on purity, quantity, and supplier. The following table provides an

overview of common suppliers for research and bulk quantities.
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Supplier Indicative Purity Availability

Sigma-Aldrich AldrichCPR Research Quantities

Chem-Impex ≥99% (HPLC) Research to Bulk

Molport Screening Compounds Aggregator

BLD Pharm Research Quantities Research Quantities

Pricing is subject to fluctuation and should be confirmed directly with the suppliers.

Synthesis and Manufacturing Pathways
The synthesis of 5-Bromopyridine-2-sulfonyl chloride is a multi-step process that requires

careful control of reaction conditions. While specific proprietary methods may vary, the general

synthetic routes rely on the functionalization of a pre-existing brominated pyridine scaffold.

A common conceptual pathway involves the conversion of a suitable precursor, such as 5-

bromo-2-aminopyridine or 5-bromopyridine-2-thiol, into the desired sulfonyl chloride.

General Synthetic Workflow via Diazotization-
Sulfonylation
One established method for preparing aryl sulfonyl chlorides is the Sandmeyer-type reaction,

starting from an amino-substituted heterocycle. This workflow is illustrated below.
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5-Bromo-2-aminopyridine

Diazonium Salt Intermediate

  NaNO2, aq. HCl
  0-5 °C

5-Bromopyridine-2-sulfonyl chloride

  SO2, CuCl2
  in Acetic Acid

Sulfur Dioxide (SO2) / CuCl2

Core Reaction

5-Bromopyridine-2-sulfonyl chloride

5-Bromopyridin-2-yl Sulfonamide

Primary/Secondary Amine
(R1R2NH)

Biologically Active Molecule

Further Derivatization
(e.g., Suzuki Coupling)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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